Cas no 1247408-27-0 (5-Cyclopropyl-1-(2-hydroxy-2-methylpropyl)-1h-1,2,3-triazole-4-carboxylic acid)

• Product Name: 5-Cyclopropyl-1-(2-hydroxy-2-methylpropyl)-1h-1,2,3-triazole-4-carboxylic acid
• CAS No: 1247408-27-0
• MF: C₁₀H₁₅N₃O₃
• MW: 225.244402170181
• CID: 5781321
• PubChem ID: 62054071
• Update Time: 2025-05-23

5-Cyclopropyl-1-(2-hydroxy-2-methylpropyl)-1h-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1247408-27-0
• EN300-1592886
• AKOS011331258
• 5-Cyclopropyl-1-(2-hydroxy-2-methylpropyl)-1h-1,2,3-triazole-4-carboxylic acid
• CS-0288769
• 1H-1,2,3-Triazole-4-carboxylic acid, 5-cyclopropyl-1-(2-hydroxy-2-methylpropyl)-

• Inchi： 1S/C10H15N3O3/c1-10(2,16)5-13-8(6-3-4-6)7(9(14)15)11-12-13/h6,16H,3-5H2,1-2H3,(H,14,15)
• InChI Key： PLRQVAWCPGPBGI-UHFFFAOYSA-N
• SMILES： OC(C)(C)CN1C(=C(C(=O)O)N=N1)C1CC1

Computed Properties

• Exact Mass: 225.11134135g/mol
• Monoisotopic Mass: 225.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 88.2Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• Boiling Point: 426.8±55.0 °C(Predicted)
• pka: 3.47±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 5-Cyclopropyl-1-(2-hydroxy-2-methylpropyl)-1h-1,2,3-triazole-4-carboxylic acid

5-Cyclopropyl-1-(2-hydroxy-2-methylpropyl)-1H-1,2,3-triazole-4-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 1247408-27-0, known as 5-Cyclopropyl-1-(2-hydroxy-2-methylpropyl)-1H-1,2,3-triazole-4-carboxylic acid, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclopropyl group with a hydroxyalkyl substituent and a triazole ring, making it a versatile molecule with potential applications in drug development and advanced materials.

Recent studies have highlighted the importance of triazole-containing compounds in medicinal chemistry due to their ability to act as bioisosteres and their potential for enhancing drug bioavailability. The presence of the cyclopropyl group in this compound adds further complexity to its structure, potentially influencing its pharmacokinetic properties. Researchers have explored the synthesis of similar compounds using various methodologies, including click chemistry and palladium-catalyzed cross-coupling reactions.

The carboxylic acid group in the molecule plays a crucial role in its chemical reactivity and biological activity. This functional group can participate in hydrogen bonding, which is essential for interactions with biological targets such as enzymes and receptors. Recent advancements in computational chemistry have allowed researchers to model the binding interactions of this compound with various protein targets, providing insights into its potential therapeutic applications.

In terms of synthesis, the preparation of 5-Cyclopropyl-1-(2-hydroxy-2-methylpropyl)-1H-1,2,3-triazole-4-carboxylic acid involves a multi-step process that typically begins with the formation of the triazole ring. This is often achieved through the reaction of an azide with an alkyne under copper-catalyzed conditions (click chemistry). The subsequent introduction of the cyclopropyl group and the hydroxyalkyl substituent requires precise control over reaction conditions to ensure high yields and purity.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecules. Its structure allows for further functionalization at multiple positions on the triazole ring, enabling researchers to explore a wide range of chemical modifications. For instance, substitution at the 5-position (currently occupied by the cyclopropyl group) could lead to derivatives with enhanced pharmacological properties.

Recent research has also focused on the evaluation of this compound's stability under various conditions. Studies have shown that the molecule exhibits good thermal stability and resistance to hydrolysis under physiological conditions, making it suitable for use in pharmaceutical formulations. Additionally, its solubility properties have been optimized through careful design of substituents on the triazole ring.

In conclusion, 5-Cyclopropyl-1-(2-hydroxy-2-methylpropyl)-1H-1,2,3-triazole-4-carboxylic acid represents a significant advancement in organic synthesis and materials science. Its unique structure and functional groups make it a valuable tool for researchers seeking to develop novel therapeutic agents and advanced materials. As ongoing studies continue to uncover new applications for this compound, its role in scientific research is likely to expand further.